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Compound of Interest

1-(Boc-amino)-2-
Compound Name: )
(ethylamino)ethane

Cat. No.: B054407

For Researchers, Scientists, and Drug Development Professionals

Core Compound Identification

CAS Number: 113283-93-5 IUPAC Name: tert-butyl N-[2-(ethylamino)ethyl]carbamate
Molecular Formula: CoH20N202 Molecular Weight: 188.27 g/mol [1]

Summary of Physical Properties

This section provides a comprehensive overview of the key physical and chemical properties of
tert-butyl N-[2-(ethylamino)ethyl]carbamate. The data has been compiled from various sources

to ensure accuracy and relevance for research and development applications.
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Property Value Source(s)

Physical Appearance Colorless to light yellow liquid EvitaChem

Data not available; generally
Boiling Point falls within common ranges for  [1]

similar compounds

Not applicable (liquid at room

Melting Point
temperature)
Density Data not available
Flash Point 122°C [2]
Soluble in polar organic
Solubility solvents (e.g., methanol, EvitaChem
ethanol)
Stable under standard
Stability laboratory conditions; sensitive  [1]

to strong acids or bases

Experimental Protocols for Physical Property
Determination

While specific experimental data for all physical properties of CAS 113283-93-5 are not publicly
available, standardized methods are routinely employed for their determination. The following
protocols outline the general procedures for measuring key physical properties of liquid organic
compounds.

Boiling Point Determination (Thiele Tube Method)

The boiling point of a liquid is the temperature at which its vapor pressure equals the external
pressure. The Thiele tube method is a common and efficient technique for determining the
boiling point of small quantities of a liquid.

Apparatus:
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Thiele tube

Thermometer (calibrated)

Capillary tube (sealed at one end)

Small test tube

Heating source (e.g., Bunsen burner or oil bath)

Sample of CAS 113283-93-5

Procedure:

A small amount of the liquid sample is placed in the small test tube.

The capillary tube, with its sealed end facing upwards, is placed inside the test tube
containing the sample.

The test tube is attached to the thermometer, ensuring the sample is level with the
thermometer bulb.

The assembly is placed in the Thiele tube containing a high-boiling point liquid (e.g., mineral
oil).

The Thiele tube is gently heated. As the temperature rises, a slow stream of bubbles will
emerge from the open end of the capillary tube.

Heating is continued until a continuous and rapid stream of bubbles is observed.
The heat source is then removed, and the apparatus is allowed to cool.

The temperature at which the liquid just begins to enter the capillary tube is recorded as the
boiling point.

Density Measurement (Pychometer Method)

Density is the mass of a substance per unit volume. The pychometer method is a precise

technique for determining the density of liquids.

© 2025 BenchChem. All rights reserved. 3/6 Tech Support


https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b054407?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGH@ Foundational & Exploratory

Check Availability & Pricing

Apparatus:

Pycnometer (a glass flask with a close-fitting ground glass stopper with a capillary tube
through it)

Analytical balance (accurate to £0.001 g)

Constant temperature bath

Sample of CAS 113283-93-5

Distilled water (for calibration)
Procedure:
e The pycnometer is thoroughly cleaned, dried, and its mass is accurately weighed (m1).

e The pycnometer is filled with distilled water and placed in the constant temperature bath until
it reaches thermal equilibrium (e.g., 20°C). The water level is adjusted to the mark, and the
pycnhometer is weighed again (mz2).

e The pycnometer is emptied, dried, and then filled with the sample liquid (CAS 113283-93-5).

o The filled pycnometer is brought to the same constant temperature as the water and
weighed (ms).

o The density of the sample is calculated using the following formula: Density_sample = [(ms -
m1) / (mz2 - m1)] * Density_water

Role in Organic Synthesis: An Experimental
Workflow

CAS 113283-93-5 is a valuable intermediate in organic synthesis, primarily utilized as a
protected diamine. The tert-butoxycarbonyl (Boc) group serves as a protecting group for one of
the amine functionalities, allowing for selective reactions at the other amine group. A common
application is in the synthesis of more complex molecules, such as N-(2-aminoethyl)-N-ethyl-
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2,2,2-trifluoroacetamide. The following diagram illustrates the logical workflow for this two-step
synthesis.

Synthetic Workflow of N-(2-aminoethyl)-N-ethyl-2,2,2-trifluoroacetamide

Step 1: Deprotection

Acidic Condition
(e.g., Trifluoroacetic Acid)

CAS 113283-93-5 Boc Deprotection ) N-ethylethane-1,2-diamine
(tert-butyl N-[2-(ethylamino)ethyl]carbamate) (Deprotected Intermediate)

cylation
Step2: lation

Final Product
(N-(2-aminoethyl)-N-ethyl-2,2,2-trifluoroacetamide)

Acylating Agent
(e.g., Trifluoroacetic anhydride)

Click to download full resolution via product page
Caption: Synthetic pathway from CAS 113283-93-5.

This workflow demonstrates the utility of CAS 113283-93-5 as a building block in multi-step
organic synthesis. The selective removal of the Boc protecting group under acidic conditions
yields the free diamine, which can then be acylated to introduce the trifluoroacetamide moiety.
This controlled, stepwise approach is fundamental in the development of complex molecules
for pharmaceutical and other applications.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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e 1. Buy 1-(Boc-amino)-2-(ethylamino)ethane (EVT-347471) | 113283-93-5 [evitachem.com]

e 2. TERT-BUTYL 2-(ETHYLAMINO)ETHYLCARBAMATE manufacturers and suppliers in
india [chemicalbook.com]

 To cite this document: BenchChem. [In-Depth Technical Guide to the Physical Properties of
CAS 113283-93-5]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b054407#cas-113283-93-5-physical-properties]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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